Cas no 1491408-41-3 (3-propoxycyclobutan-1-amine)

• Product Name: 3-propoxycyclobutan-1-amine
• CAS No: 1491408-41-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5101178
• PubChem ID: 65980710
• Update Time: 2025-06-08

3-propoxycyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-propoxy-
• 3-propoxycyclobutan-1-amine

• Inchi： 1S/C7H15NO/c1-2-3-9-7-4-6(8)5-7/h6-7H,2-5,8H2,1H3
• InChI Key： BLYKXCIGZCFDBT-UHFFFAOYSA-N
• SMILES： C1(N)CC(OCCC)C1

Additional information on 3-propoxycyclobutan-1-amine

Introduction to 3-propoxycyclobutan-1-amine (CAS No. 1491408-41-3)

3-propoxycyclobutan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1491408-41-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a cyclobutane ring substituted with a propoxy group at the 3-position and an amine functional group at the 1-position, which together contribute to its distinct chemical behavior and reactivity.

The synthesis of 3-propoxycyclobutan-1-amine involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The cyclobutane core is particularly interesting because of its rigid structure, which can influence the compound's interactions with biological targets. Additionally, the presence of both an amine and an ether moiety makes this molecule a versatile intermediate for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as pharmacophores in drug design. The stability of the cyclobutane ring under various physiological conditions makes it an attractive scaffold for developing bioactive molecules. Furthermore, the propoxy group introduces a hydrophobic element that can enhance membrane permeability, a desirable trait for many therapeutic agents.

One of the most compelling aspects of 3-propoxycyclobutan-1-amine is its utility as a building block in the synthesis of more complex molecules. Researchers have explored its use in creating novel heterocyclic compounds, which are known to exhibit a wide range of biological activities. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The amine group provides a site for further derivatization, allowing chemists to tailor the molecule's characteristics to specific needs.

The pharmaceutical industry has been particularly keen on exploring such derivatives due to their potential therapeutic benefits. Preclinical studies have demonstrated that certain modifications of 3-propoxycyclobutan-1-amine can lead to compounds with improved pharmacokinetic profiles. These studies often focus on optimizing solubility, bioavailability, and metabolic stability, which are critical factors in drug development. The rigid structure of the cyclobutane ring also contributes to favorable interactions with biological targets, potentially leading to higher efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of 3-propoxycyclobutan-1-amine's reactivity and function. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments, including within biological systems. These predictions are invaluable for guiding experimental design and optimizing synthetic routes. Additionally, machine learning algorithms have been employed to identify novel derivatives with enhanced properties based on existing data.

The role of 3-propoxycyclobutan-1-amine in medicinal chemistry extends beyond simple intermediates. It serves as a platform for developing drugs that target specific diseases or biological pathways. For example, researchers have investigated its potential as a precursor for compounds that interact with enzymes or receptors involved in cancer progression. By modifying various functional groups on the molecule, scientists can fine-tune its activity to achieve desired therapeutic effects.

The environmental impact of synthesizing 3-propoxycyclobutan-1-amine is also an area of increasing interest. Green chemistry principles have guided efforts to develop more sustainable synthetic methods that minimize waste and reduce energy consumption. These approaches align with broader industry trends toward environmentally responsible manufacturing practices. As a result, researchers are exploring alternative reaction pathways that utilize renewable resources or catalytic systems capable of higher selectivity.

In conclusion,3-propoxycyclobutan-1-amine (CAS No. 1491408-41-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its versatility as a synthetic intermediate allows for the creation of diverse derivatives with tailored properties, making it valuable for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in developing next-generation therapeutics.